N'-{[2-(2-bromo-4-ethylphenoxy)acetyl]oxy}-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-(2-bromo-4-ethylphenoxy)acetate
• InChI: InChI=1S/C16H16BrN3O3/c1-2-11-5-6-14(13(17)8-11)22-10-15(21)23-20-16(18)12-4-3-7-19-9-12/h3-9H,2,10H2,1H3,(H2,18,20)
• InChI Key: JVWRDBJGOSVPHZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OCC(=O)ON=C(C2=CN=CC=C2)N)Br
• Isomeric SMILES: CCC1=CC(=C(C=C1)OCC(=O)O/N=C(/C2=CN=CC=C2)\N)Br
• Molecular Formula: C16H16BrN3O3
• Molecular Weight: 378.22 g/mol

Description

N-{[2-(2-bromo-4-ethylphenoxy)acetyl]oxy}-3-pyridinecarboximidamide, commonly known as BEPIM, is a novel chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using a unique method and has shown promising results in various applications.

Mechanism of Action

BEPIM works by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of DNA gyrase and topoisomerase IV, which are essential for bacterial replication. BEPIM has also been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
BEPIM has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. BEPIM has also been shown to inhibit the growth of bacterial and fungal cells. In addition, BEPIM has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

BEPIM has several advantages for use in lab experiments. It is a novel compound that has not been extensively studied, which makes it an exciting area for research. BEPIM has also shown promising results in various applications, which makes it a potentially valuable tool for scientific research. However, the synthesis method for BEPIM is complex and requires specialized equipment and expertise, which may limit its use in some labs.

Future Directions

There are several potential future directions for research on BEPIM. One area of research could focus on the development of new synthesis methods that are more efficient and cost-effective. Another area of research could focus on the development of new applications for BEPIM, such as its use as a diagnostic tool or as a treatment for other diseases. Finally, future research could focus on the development of new derivatives of BEPIM that have improved properties and efficacy.

Synthesis Methods

BEPIM is synthesized using a multistep process that involves the reaction of 2-bromo-4-ethylphenol with acetic anhydride to form 2-(2-bromo-4-ethylphenoxy)acetic acid. This acid is then reacted with pyridine-3-carboxylic acid to form BEPIM. The synthesis method is complex and requires specialized equipment and expertise.

Scientific Research Applications

BEPIM has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial, antifungal, and antiviral properties. BEPIM has also been studied for its potential use as an anticancer agent. In addition, BEPIM has been shown to have potential as a diagnostic tool for various diseases.